Calcium (1)-bis(4-(benzoylamino)-5-(dipropylamino)-5-oxovalerate)

• CAS No.: 85068-56-0
• Molecular Formula: C18H26CaN2O4
• Molecular Weight: 374.5 g/mol
• IUPAC Name: calcium;4-benzamido-5-(dipropylamino)-5-oxopentanoate
• InChI: InChI=1S/C18H26N2O4.Ca/c1-3-12-20(13-4-2)18(24)15(10-11-16(21)22)19-17(23)14-8-6-5-7-9-14;/h5-9,15H,3-4,10-13H2,1-2H3,(H,19,23)(H,21,22)
• InChI Key: JQWATAOZXRITTQ-UHFFFAOYSA-N
• SMILES: CCCN(CCC)C(=O)C(CCC(=O)[O-])NC(=O)C1=CC=CC=C1.CCCN(CCC)C(=O)C(CCC(=O)[O-])NC(=O)C1=CC=CC=C1.[Ca+2]
• Canonical SMILES: CCCN(CCC)C(=O)C(CCC(=O)O)NC(=O)C1=CC=CC=C1.[Ca]

Description

Calcium is an essential mineral that is required for various biological functions. It is the fifth most abundant element in the earth’s crust. It is a typical metal: it has the tendency to lose its outermost electrons and in doing so it achieves the inert gas electronic structure.

Synthesis Analysis

Calcium compounds can be synthesized through various methods. For example, calcium carbonate can be synthesized through solid–liquid–gas carbonation, water-in-oil reverse emulsions, and biomineralization.

Molecular Structure Analysis

Calcium compounds, like calcium carbonate, have unique molecular structures. For example, calcium carbonate has a crystalline structure that can take several forms, including calcite and aragonite.

Chemical Reactions Analysis

Calcium ions participate in various chemical reactions. For example, soluble sulfates, such as sulfuric acid, do not precipitate calcium as calcium sulfate, unless the calcium ion is present in very high concentrations.

Physical and Chemical Properties Analysis

Calcium is a ductile metal and can be formed by casting, extrusion, rolling, etc. The metal is unstable in moist air, rapidly forming a hydration coating. It can be stored in dry air at room temperature.

Mechanism of Action

Calcium plays a crucial role in many biological processes. For instance, calcium-channel blockers bind to L-type calcium channels on vascular smooth muscle, cardiac myocytes, and cardiac nodal tissue. These channels regulate the influx of calcium into cells.